Cas no 1889192-90-8 (3-(4-ethylphenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(4-ethylphenyl)-3,3-difluoropropanoic acid
• CAS No: 1889192-90-8
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 6332889
• PubChem ID: 116838318
• Update Time: 2025-10-31

3-(4-ethylphenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenyl)-3,3-difluoropropanoic acid
• 1889192-90-8
• EN300-1946896

• Inchi： 1S/C11H12F2O2/c1-2-8-3-5-9(6-4-8)11(12,13)7-10(14)15/h3-6H,2,7H2,1H3,(H,14,15)
• InChI Key： BYYAJJQLOKGFCN-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC(=CC=1)CC)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-ethylphenyl)-3,3-difluoropropanoic acid

Comprehensive Overview of 3-(4-ethylphenyl)-3,3-difluoropropanoic acid (CAS No. 1889192-90-8)

3-(4-ethylphenyl)-3,3-difluoropropanoic acid (CAS No. 1889192-90-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both difluoromethylene and ethylphenyl groups in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated carboxylic acids like 3-(4-ethylphenyl)-3,3-difluoropropanoic acid has surged, driven by advancements in medicinal chemistry and material science. This compound’s ability to act as a building block for protease inhibitors and enzyme modulators aligns with the growing focus on targeted therapies. A common query among scientists is how its electronic effects influence binding affinity, a topic frequently explored in computational chemistry studies.

From a synthetic perspective, CAS No. 1889192-90-8 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, researchers seek efficient methods to produce such fluorinated derivatives with minimal waste. Techniques like flow chemistry and catalyzed C-F bond formation are hot topics, as they reduce energy consumption and improve yield—addressing concerns raised in forums and academic discussions.

The compound’s physicochemical properties, including its logP and pKa, are critical for formulation scientists. These parameters determine solubility and permeability, which are vital for drug delivery systems. Online searches often highlight questions about its stability under physiological conditions, reflecting industry interest in its pharmacokinetic profile. Additionally, its potential role in bioconjugation strategies for antibody-drug conjugates (ADCs) is a trending subtopic.

Beyond pharmaceuticals, 3-(4-ethylphenyl)-3,3-difluoropropanoic acid finds niche applications in advanced materials. Its incorporation into polymers can enhance thermal resistance and chemical inertness, making it relevant for coatings and electronic components. This dual utility in life sciences and material engineering underscores its interdisciplinary appeal, a point frequently emphasized in patent literature and R&D reports.

Analytical characterization of this compound involves techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, which are standard search keywords among chemists. Recent publications also explore its structure-activity relationships (SAR) in modulating biological targets, a subject of high relevance in precision medicine initiatives. As AI-driven drug design gains traction, datasets featuring such fluorinated motifs are increasingly curated for machine learning models.

In summary, 3-(4-ethylphenyl)-3,3-difluoropropanoic acid (CAS No. 1889192-90-8) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from small-molecule therapeutics to functional materials—reflect broader trends in science and technology. By addressing frequently searched questions about synthesis, properties, and applications, this overview aims to bridge knowledge gaps while optimizing content for technical audiences and search engines alike.